4-methoxy-1H-pyrrolo[2,3-b]pyridin-6-amine
Overview
Description
“4-methoxy-1H-pyrrolo[2,3-b]pyridin-6-amine” is a compound that belongs to the class of organic compounds known as pyrrolopyridines . These are compounds containing a pyrrolopyridine moiety, which consists of a pyrrole ring fused to a pyridine .
Synthesis Analysis
The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including “this compound”, has been reported in the literature . The 1H-pyrrolo[2,3-b]pyridine motif was kept as a hinge binder and a structure-based design strategy was used to design these derivatives as potent FGFR inhibitors .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrrolopyridine core, which consists of a pyrrole ring fused to a pyridine . The compound also contains a methoxy group and an amine group .
Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Enantiopure Bicyclic 1,2‐Oxazines : The compound has been used in the synthesis of enantiopure bicyclic 1,2‐oxazines, through diastereoselective addition to chiral cyclic nitrones. This process involves cyclization and hydroboration steps, leading to various pyrrolidine derivatives (Pulz, Cicchi, Brandi, & Reissig, 2003).
Bioactive 4-Amino Tetramic Acid Derivatives : The compound has been used to prepare 4-amino tetramic acid derivatives. These derivatives exhibit various bioactivities, including herbicidal and fungicidal properties (Liu, Zhao, Song, Gu, & Wang, 2014).
Synthesis of 2,4-Disubstituted Pyrroles : Employed in the synthesis of 2,4-disubstituted pyrroles, involving an oxidative rearrangement and sequential reaction with alkyl lithiates (Kiren, Hong, Leverett, & Padwa, 2009).
Microwave‐Assisted Paal–Knorr Reaction : Utilized in the microwave-assisted Paal–Knorr condensation to produce methoxycarbonyl heterocycles, which are further transformed into NH2 groups or amides (Minetto, Raveglia, Sega, & Taddei, 2005).
Synthesis of 1-Substituted 4-Amino-2-(trifluoromethyl)-1H-pyrroles : A concise method to synthesize these compounds from the heterocyclization reaction of related intermediates with amines (Aquino, Leonel, Gariboti, Frizzo, Martins, Bonacorso, & Zanatta, 2015).
Catalysis and Organic Chemistry
Amination of Methoxy(hetero)arenes : The compound has been involved in the amination of methoxy(hetero)arenes, catalyzed by organic superbase t-Bu-P4 (Shigeno, Hayashi, Nozawa‐Kumada, & Kondo, 2019).
Kinetic Resolution of Racemic Amines : Utilized in the kinetic resolution of racemic amines using provisional molecular chirality generated by spontaneous crystallization (Sakamoto, Fujita, Yagishita, Unosawa, Mino, & Fujita, 2011).
Hydroxyproline Derivatives as Asymmetric Organocatalysts : 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-6-amine derivatives have been used as organocatalysts in asymmetric reactions (Zlotin, 2015).
Ligands in Chiral Copper Complexes : These derivatives have been used as ligands in chiral copper complexes, demonstrating their utility in asymmetric synthesis (Leyendecker & Laucher, 1983).
Biological and Medicinal Chemistry
Synthesis of Bioactive Pyrrolo[3,2-c]pyridin-4-one Derivatives : The compound is used in the synthesis of bioactive pyrrolo[3,2-c]pyridin-4-one derivatives, which have potential applications in agrochemicals and medicinal chemistry (Li, Fan, Qi, & Zhang, 2020).
Manganese(II) Complexes Synthesis : Involved in the synthesis of manganese(II) complexes, which are important in coordination chemistry and may have applications in magnetism (Wu, Bouwman, Mills, Spek, & Reedijk, 2004).
Mechanism of Action
Target of Action
Azaindole derivatives, to which this compound belongs, have been found to be biologically active against a variety of diseases . They have been used in the design of kinase inhibitors , suggesting that kinases could be potential targets.
Mode of Action
Azaindoles have been recognized as privileged structures in biological process modulation, in medicinal chemistry, and drug discovery programs . They have been used in the design of kinase inhibitors, indicating that they may interact with kinases to inhibit their activity .
Biochemical Pathways
For instance, they can inhibit the RAS–MEK–ERK, PLCγ, and PI3K–Akt signaling pathways .
Pharmacokinetics
Azaindoles have been recognized for their ability to modulate various properties such as solubility, pk a, and lipophilicity, which can impact their bioavailability .
Result of Action
Kinase inhibitors, which azaindoles have been used to design, can inhibit cell proliferation and induce apoptosis .
Action Environment
The properties of azaindoles can be finely tuned using the azaindole core instead of other bicyclic fused heterocycles , suggesting that they may have the ability to adapt to different environmental conditions.
Properties
IUPAC Name |
4-methoxy-1H-pyrrolo[2,3-b]pyridin-6-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c1-12-6-4-7(9)11-8-5(6)2-3-10-8/h2-4H,1H3,(H3,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHANHUAGCSHNIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC2=C1C=CN2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001267738 | |
Record name | 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001267738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1190311-52-4 | |
Record name | 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-6-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1190311-52-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001267738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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